Cas no 911113-60-5 (3-Bromo-5-(4-chlorophenyl)pyridin-2-amine)

• Product Name: 3-Bromo-5-(4-chlorophenyl)pyridin-2-amine
• CAS No: 911113-60-5
• MF: C₁₁H₈BrClN₂
• MW: 283.551620483398
• CID: 4827311
• Update Time: 2026-02-27

3-Bromo-5-(4-chlorophenyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-5-(4-CHLOROPHENYL)PYRIDIN-2-AMINE
• 2-Amino-3-bromo-5-(4-chlorophenyl)pyridine
• 2-Pyridinamine, 3-bromo-5-(4-chlorophenyl)-
• 3-bromo-5-(4-chloro-phenyl)-pyridin-2-ylamine
• 3-Bromo-5-(4-chlorophenyl)pyridin-2-amine

• Inchi： 1S/C11H8BrClN2/c12-10-5-8(6-15-11(10)14)7-1-3-9(13)4-2-7/h1-6H,(H2,14,15)
• InChI Key： HGDZWURFOKDPAX-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=CC(=C1)C1C=CC(=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: 3.4
• Topological Polar Surface Area: 38.9

3-Bromo-5-(4-chlorophenyl)pyridin-2-amine Security Information

• Storage Condition：(BD449407)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Bromo-5-(4-chlorophenyl)pyridin-2-amine

Recent Advances in the Study of 3-Bromo-5-(4-chlorophenyl)pyridin-2-amine (CAS: 911113-60-5)

The compound 3-Bromo-5-(4-chlorophenyl)pyridin-2-amine (CAS: 911113-60-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest studies and findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic uses.

Recent literature indicates that 3-Bromo-5-(4-chlorophenyl)pyridin-2-amine serves as a key intermediate in the synthesis of various pharmacologically active molecules. Its unique structural features, including the bromo and chloro substituents, make it a versatile building block for the development of novel kinase inhibitors and other small-molecule therapeutics. Studies have demonstrated its efficacy in modulating specific signaling pathways, particularly those involved in inflammatory and oncogenic processes.

One of the most notable advancements in the study of this compound is its application in the design of selective kinase inhibitors. Researchers have successfully utilized 3-Bromo-5-(4-chlorophenyl)pyridin-2-amine as a scaffold to develop compounds with high affinity for tyrosine kinases, which are critical targets in cancer therapy. Preliminary in vitro and in vivo studies have shown promising results, with some derivatives exhibiting potent anti-proliferative activity against various cancer cell lines.

In addition to its role in kinase inhibition, recent investigations have explored the compound's potential as an anti-inflammatory agent. The presence of the 4-chlorophenyl group has been linked to enhanced binding affinity for certain inflammatory mediators, suggesting its utility in the treatment of chronic inflammatory diseases. Further mechanistic studies are underway to elucidate the precise molecular interactions and optimize the compound's pharmacological profile.

The synthesis of 3-Bromo-5-(4-chlorophenyl)pyridin-2-amine has also seen significant improvements, with recent reports highlighting more efficient and scalable methods. Advances in catalytic systems and reaction conditions have enabled higher yields and reduced byproducts, making the compound more accessible for large-scale applications. These developments are expected to facilitate further research and accelerate the translation of findings into clinical applications.

Despite these promising advancements, challenges remain in the development of 3-Bromo-5-(4-chlorophenyl)pyridin-2-amine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring novel therapies to market.

In conclusion, 3-Bromo-5-(4-chlorophenyl)pyridin-2-amine (CAS: 911113-60-5) represents a valuable compound in the realm of chemical biology and drug discovery. Its diverse applications, from kinase inhibition to anti-inflammatory activity, underscore its potential as a cornerstone for future therapeutic developments. Continued research and innovation will be crucial to fully realize its benefits and address the remaining challenges in its development.